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Compound of Interest |

Tert-butyl 3-
Compound Name: (aminomethyl)pyrrolidine-1-

carboxylate

Cat. No.: B153212

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of tert-butyl
3-(aminomethyl)pyrrolidine-1-carboxylate, a key building block in medicinal chemistry and
drug development. This document compiles available data for the racemic mixture and its
individual enantiomers, outlines standard experimental protocols for property determination,
and illustrates a common synthetic pathway.

Core Physical Properties

The physical characteristics of tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate are
crucial for its handling, storage, and application in synthetic chemistry. The following tables
summarize the key physical data for the racemic mixture and its stereoisomers.

Racemic Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate (CAS: 270912-72-6)
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Property Value Notes
Molecular Formula C10H20N202
Molecular Weight 200.28 g/mol [1][2]
Appearance Solid [3]
] ] A notable discrepancy exists in
Melting Point 60-65°C or 206-210°C )
supplier data.[3][4]
Boiling Point 280.3 + 13.0 °C (Predicted) At 760 mmHg.[3][4]
Density 1.0 £ 0.1 g/cm? (Predicted) [3]
N Soluble in ether, methanol, and
Solubility ] [3]
dichloromethane.
pKa (Acidity Coefficient) 10.12 £ 0.29 (Predicted)
Refractive Index 1.4740 - 1.486 [3114]
Storage Temperature 2-8°C [3114]

Note on Melting Point Discrepancy: There is a significant variation in the reported melting

points for the racemic compound. While one source indicates a range of 60-65°C[3], others

report a much higher range of 206-210°C[4]. This could be due to differences in purity,

crystalline form (polymorphism), or measurement conditions. Researchers should verify this

property for their specific batch of material.

(S)-tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate (CAS: 199175-10-5)

Property Value
Molecular Formula C10H20N202
Molecular Weight 200.28 g/mol
tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-
IUPAC Name yH3S)-3+ yhpy

carboxylate

(R)-tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate (CAS: 199174-29-3)
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Property Value
Molecular Formula C10H20N202
Molecular Weight 200.28 g/mol

tert-butyl (3R)-3-(aminomethyl)pyrrolidine-1-
IUPAC Name Y1 (8R)-3-( yhpy
carboxylate

Experimental Protocols for Physical Property
Determination

While specific experimental procedures for the determination of the physical properties of this
exact compound are not readily available in the public domain, the following outlines standard
laboratory methodologies that are typically employed.

Melting Point Determination

The melting point is determined using a digital melting point apparatus. A small, dry sample of
the compound is packed into a capillary tube and placed in the apparatus. The temperature is
ramped up at a controlled rate, and the range from which the substance first begins to melt to
when it becomes completely liquid is recorded. For high accuracy, the apparatus is calibrated
with known standards.

Boiling Point Determination

The boiling point is typically measured at a specific pressure. For small quantities, a common
method involves placing the liquid in a test tube with a capillary tube (sealed at one end)
inverted inside it. The setup is heated, and the temperature at which a steady stream of
bubbles emerges from the capillary tube, and upon slight cooling, the liquid is drawn back into
the capillary, is recorded as the boiling point. Given the high predicted boiling point, this would
likely be performed under reduced pressure (vacuum distillation) to prevent decomposition.

Density Measurement

The density of a solid can be determined using gas pycnometry, which measures the volume of
the solid by displacing an inert gas. The density is then calculated by dividing the mass of the
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sample by the measured volume. For a liquid form or a solution, a pycnometer or a digital
density meter can be used.

Solubility Assessment

A gualitative assessment of solubility is performed by adding a small, weighed amount of the
solute to a known volume of the solvent at a specific temperature. The mixture is agitated, and
the substance is observed for dissolution. For quantitative analysis, a saturated solution is
prepared, and the concentration of the dissolved solute is determined using techniques such as
HPLC or gravimetric analysis after solvent evaporation.

Synthetic Pathway Visualization

A common and efficient method for the synthesis of tert-butyl 3-(aminomethyl)pyrrolidine-1-
carboxylate involves the reduction of a nitrile precursor. This workflow is illustrated below.

1-Boc-3-cyanopyrrolidine

Reducing Agent
(e.g., LiAlH4 or Hz/Raney Ni)

tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate

Click to download full resolution via product page

A simplified workflow for the synthesis of the target compound.

This diagram illustrates the reduction of the cyano group of 1-Boc-3-cyanopyrrolidine to the
primary amine of tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate. This is a standard
transformation in organic synthesis, often achieved with reagents like lithium aluminum hydride
(LiAIH4) or catalytic hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of Tert-butyl 3-
(aminomethyl)pyrrolidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b153212#tert-butyl-3-aminomethyl-pyrrolidine-1-
carboxylate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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